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Introduction
QO 58 is a novel and potent pyrazolo[1,5-a]pyrimidin-7(4H)-one compound that functions as a

positive modulator, or "opener," of Kv7 (KCNQ) voltage-gated potassium channels.[1][2] Its

distinct mechanism of action, targeting the voltage-sensing domain of the Kv7.2 channel

subunit, leads to the stabilization of the open state of the channel.[2] This activity enhances the

M-type potassium current (IKM), effectively dampening neuronal excitability.[1][2] These

characteristics make QO 58 a valuable research tool for studying neuronal hyperexcitability

and a potential therapeutic agent for conditions like neuropathic pain and epilepsy.[1][3] This

document provides detailed protocols for the preparation of QO 58 stock solutions for use in in

vitro assays.

Mechanism of Action
QO 58 enhances the activity of Kv7 channels, which are crucial regulators of neuronal

excitability.[3] It increases the amplitude of currents passing through Kv7.2/Kv7.3 channels,

shifts the voltage-dependent activation to more negative potentials, and slows the deactivation
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of these channels.[1][4] This modulation of Kv7 channel gating reduces neuronal excitability,

highlighting its therapeutic potential.[3]

QO 58 Kv7 Channel Binds to VSD Increased K+ Efflux Stabilizes Open State Membrane Hyperpolarization Decreased Neuronal Excitability
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Calculate Mass of QO 58
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Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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